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Compound of Interest

Compound Name: Mas7

Cat. No.: B549814 Get Quote

Essential Safety and Handling Guide for Mas7
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Mas7. The following procedural guidance is designed

to ensure the safe handling, storage, and disposal of this peptide.

Mas7: Key Information
Mas7 is a cell-permeable, amphiphilic analog of mastoparan, a peptide toxin. It is a potent

activator of the α-subunit of G-proteins and is intended for research use only.

Property Value Reference

Synonyms Mastoparan 7 [1]

CAS Number 145854-59-7 [1]

Molecular Formula C67H124N18O15 [1]

Molecular Weight 1421.81 g/mol [1]

Appearance White lyophilized powder [1]

Water Solubility 1 g/L at 20 °C [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicological data for Mas7 is unavailable, it is essential to handle it with care,

following standard laboratory safety protocols for peptides of unknown toxicity.[1][2]

GHS Hazard Statements: The Safety Data Sheet for Mas7 indicates the following

precautionary statements.[1]

Personal Protective Equipment (PPE): A risk assessment should be conducted for specific

laboratory tasks to determine if additional PPE is required.[3]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must meet recognized

standards (e.g., ANSI Z87.1).

[3]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.[3][4]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving may be necessary for

added protection. Gloves

should be removed and

replaced immediately after any

contact with the peptide.[2][3]

Body Protection Laboratory Coat

Standard lab coats are

required to protect skin and

clothing.[5]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of lyophilized peptide to avoid

inhalation of dust particles.[3]

[6]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[3]

Experimental Protocols: Handling and Storage
Proper handling and storage are critical for maintaining the stability and integrity of Mas7.

Receiving and Initial Storage
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Lyophilized Peptide: Upon receipt, store the lyophilized Mas7 peptide at -20°C for long-term

storage.[2][7] For short-term storage (up to a few weeks), 4°C is acceptable.[6] Protect the

vial from bright light.[7]

Storage Conditions: Store in a tightly sealed container in a dry environment.[5][8] Peptides

can be hygroscopic (absorb moisture from the air), which can reduce their stability.[6]

Reconstitution of Mas7
Equilibration: Before opening, allow the vial of lyophilized Mas7 to warm to room

temperature in a desiccator. This prevents the condensation of moisture, which can degrade

the peptide.[3][6]

Weighing: Quickly weigh the desired amount of lyophilized powder in a controlled

environment to minimize exposure to air and moisture.[3]

Solvent Selection: For reconstitution, use sterile, nuclease-free water or an appropriate

buffer (pH 5-6 is often optimal for peptide stability).[7]

Dissolution: Gently swirl or vortex to dissolve the peptide. Sonication in a water bath can aid

in dissolving larger particles, but avoid excessive heating.[6]

Labeling: Clearly label all reconstituted solutions with the peptide name, concentration, date

of preparation, and "For Research Use Only."[9]

Storage of Reconstituted Mas7
Short-Term Storage: Reconstituted Mas7 can be stored at 2-8°C for up to one week.[2]

Long-Term Storage: For longer-term storage, it is recommended to create single-use aliquots

and store them at -20°C or -80°C.[5][7]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can degrade the peptide.[2]

[7]

Operational and Disposal Plan
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Adherence to proper disposal procedures is crucial for laboratory safety and environmental

protection.

Spill Management
Containment: In case of a spill, contain the area.

Liquid Spills: Use an inert absorbent material to clean up liquid spills.

Solid Spills: Carefully sweep up solid material to avoid generating dust.

Decontamination: Following a spill, decontaminate the area and wash the site thoroughly.

Waste Disposal
Waste Segregation: Treat all Mas7 waste as chemical waste.[9][10] Collect all used vials,

contaminated PPE, and chemical waste in designated, clearly labeled hazardous waste

containers.[9]

Liquid Waste: Collect liquid waste containing Mas7 in a sealed, leak-proof container labeled

as hazardous waste.

Solid Waste: Dispose of contaminated solid waste, such as pipette tips, gloves, and empty

vials, in a designated hazardous waste container.[11]

Institutional Protocols: Never dispose of peptides in the regular trash or down the drain.[9]

[10] Coordinate with your institution's Environmental Health and Safety (EHS) department for

proper disposal procedures and to schedule waste pickups.[9]
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Safe Handling and Disposal Workflow for Mas7
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Caption: Workflow for the safe handling and disposal of Mas7 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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